Cas no 84428-16-0 (BENZENEPROPANOIC ACID, 3-HYDROXY-4-METHOXY-, ETHYL ESTER)

BENZENEPROPANOIC ACID, 3-HYDROXY-4-METHOXY-, ETHYL ESTER structure
84428-16-0 structure
Product name:BENZENEPROPANOIC ACID, 3-HYDROXY-4-METHOXY-, ETHYL ESTER
CAS No:84428-16-0
MF:C12H16O4
MW:224.253044128418
CID:3376590
PubChem ID:10867928

BENZENEPROPANOIC ACID, 3-HYDROXY-4-METHOXY-, ETHYL ESTER Chemical and Physical Properties

Names and Identifiers

    • BENZENEPROPANOIC ACID, 3-HYDROXY-4-METHOXY-, ETHYL ESTER
    • Ethyl 3-hydroxy-4-methoxyphenylpropanoate
    • DMZVLBDGNZXVKA-UHFFFAOYSA-N
    • doi:10.14272/DMZVLBDGNZXVKA-UHFFFAOYSA-N
    • 84428-16-0
    • ethyl 3-(3-hydroxy-4-methoxyphenyl)propionate
    • ethyl 3-(3-hydroxy-4-methoxyphenyl)propanoate
    • 10.14272/DMZVLBDGNZXVKA-UHFFFAOYSA-N
    • ethyl 3-(3-hydroxy-4-methoxyphenyl)proionate
    • SCHEMBL491225
    • Inchi: InChI=1S/C12H16O4/c1-3-16-12(14)7-5-9-4-6-11(15-2)10(13)8-9/h4,6,8,13H,3,5,7H2,1-2H3
    • InChI Key: DMZVLBDGNZXVKA-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 224.10485899Da
  • Monoisotopic Mass: 224.10485899Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 55.8Ų

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